5-Amino-2-chloro-4-fluorophenyl methyl carbonate
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Overview
Description
5-Amino-2-chloro-4-fluorophenyl methyl carbonate (ACFPC) is an organic compound used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is a versatile compound that can be used in a variety of different reactions, including the synthesis of drugs, agrochemicals, and other organic compounds. ACFPC has been extensively studied for its chemical and biological properties and has been found to have a wide range of applications.
Scientific Research Applications
5-Amino-2-chloro-4-fluorophenyl methyl carbonate has been extensively studied for its chemical and biological properties. It has been used in the synthesis of a wide range of pharmaceuticals and agrochemicals, including antibiotics, antivirals, and antifungals. Additionally, this compound has been studied for its potential use in the synthesis of other organic compounds, such as biodegradable polymers and surfactants.
Mechanism of Action
The mechanism of action of 5-Amino-2-chloro-4-fluorophenyl methyl carbonate is not completely understood. However, it is believed that the reaction of CFA and MC produces a carbocation intermediate, which is then attacked by the nucleophilic nitrogen atom of the amine group of this compound. This reaction produces the desired product, this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not completely understood. However, it has been suggested that this compound may act as an inhibitor of the enzyme CYP2C19, which is involved in the metabolism of certain drugs. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, although further research is needed to fully understand the mechanisms of action.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Amino-2-chloro-4-fluorophenyl methyl carbonate in laboratory experiments is its versatility. It can be used in a variety of different reactions for the synthesis of a wide range of compounds. Additionally, this compound is a relatively inexpensive compound, making it an attractive option for laboratory use.
One of the main limitations of using this compound in laboratory experiments is its low solubility in water. This makes it difficult to use in aqueous solutions, as the compound will not dissolve in water. Additionally, the reaction of CFA and MC is exothermic and can lead to the formation of unstable by-products, which can be difficult to separate from the desired product.
Future Directions
In the future, 5-Amino-2-chloro-4-fluorophenyl methyl carbonate could be used in the synthesis of new pharmaceuticals and agrochemicals. Additionally, further research could be done to investigate the biochemical and physiological effects of this compound and its potential use as an inhibitor of CYP2C19. Finally, further research could be done to improve the solubility of this compound in water, as well as to develop more efficient methods for the synthesis of the compound.
Synthesis Methods
5-Amino-2-chloro-4-fluorophenyl methyl carbonate can be synthesized using a variety of different methods. The most common method is the reaction of 2-chloro-4-fluoroaniline (CFA) with methyl carbonate (MC). This reaction is carried out at a temperature of 120-130°C and a pressure of 1-2 bar for a period of 8-12 hours. The reaction is carried out in a sealed vessel and the product is collected by distillation.
properties
IUPAC Name |
(5-amino-2-chloro-4-fluorophenyl) methyl carbonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFNO3/c1-13-8(12)14-7-3-6(11)5(10)2-4(7)9/h2-3H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVNOLDUNQMDIBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)OC1=C(C=C(C(=C1)N)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30445061 |
Source
|
Record name | 5-Amino-2-chloro-4-fluorophenyl methyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30445061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110957-08-9 |
Source
|
Record name | 5-Amino-2-chloro-4-fluorophenyl methyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30445061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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